Cas no 4444-23-9 (2,5-dihydroxybenzene-1,4-disulfonic acid)

• Product Name: 2,5-dihydroxybenzene-1,4-disulfonic acid
• CAS No: 4444-23-9
• MF: C₆H₆O₈S₂
• MW: 270.237040042877
• CID: 1516309
• PubChem ID: 71199
• Update Time: 2025-04-21

2,5-dihydroxybenzene-1,4-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• Persilic Acid
• 2,6-dimethyl-1,4-hydrobenzoquinone
• 2,5-dihydroxy-benzene-1,4-disulfonic acid
• 2,6-Dimethylhydroquinone
• 2,6-Xylohydroquinone
• 2,6-Xyloquinol
• DMHQ
• hydroquinone-2,5-disulfonate
• m-Xhq
• Hydrochinon-disulfonsaeure-(2.5)
• 2,5-dihydroxy benzene-1,4-disulphonic acid
• 1,4-dihydroxy-2,6-dimethylbenzene
• 1,4-Benzenediol, 2,6-dimethyl-
• 2,5-dihydroxy-1,4-benzenedisulfonic acid
• m-Xylohydroquinone
• Metaxylohydroquinone
• m-Xylene-2,5-diol
• 1,4-dihydroxy-2,6-dimethyl-benzene
• 2,5-dihydroxybenzene-1,4-disulphonic acid
• 2,5-Dihydroxy-benzol-1,4-disulfonsaeure
• 2,5-dihydroxy-1,3-dimethylbenzene
• 2,6-dimethyl-1,4-dihydroxybenzene
• 2,6-Dimethylhydroquinone;2,6-dimethyl-1,4-dihydroxybenzene;m-Xylohydroquinone;2,5-Dihydroxy-benzol-1,4-disulfonsaeure;Metaxylohydroquinone;m-Xhq;2,5-dihydroxy-benzene-1,4-disulfonic acid;hydroquinone-2,5-disulfonate;DMHQ;1,4-dihydroxy-2,6-dimethylbenzene;2,6-Xylohydroquinone;2,6-dimethyl-1,4-hydrobenzoquinone;2,5-dihydroxy-1,4-benzenedisulfonic acid;Hydrochinon-disulfonsaeure-(2.5);2,6-Xyloquinol;2,5-dihydroxy benzene-1,4-disulphonic ac
• Etamsylate Impurity
• 2,5-dihydroxybenzene-1,4-disulfonic acid
• 4444-23-9
• Q27256490
• CHEMBL2107069
• Acido persilico [INN-Spanish]
• Acide persilique [INN-French]
• NS00031430
• 35VER614H0
• Z2049914530
• Acide persilique
• Persilic acid [INN]
• VSAZFRKEFQPOIS-UHFFFAOYSA-N
• 1,4-Benzenedisulfonic acid, 2,5-dihydroxy-
• Acidum persilicum
• UNII-35VER614H0
• DTXSID2063474
• Acidum persilicum [INN-Latin]
• SCHEMBL393079
• EN300-11735294
• 2,5-Dihydroxy-p-benzenedisulfonic acid
• EINECS 224-680-5
• Acido persilico

• Inchi： 1S/C6H6O8S2/c7-3-1-5(15(9,10)11)4(8)2-6(3)16(12,13)14/h1-2,7-8H,(H,9,10,11)(H,12,13,14)
• InChI Key： VSAZFRKEFQPOIS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1O)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 269.95000
• Monoisotopic Mass: 269.95040949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 165.96000
• LogP: 1.75280